Cas no 2137623-69-7 (N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide)

• Product Name: N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide
• CAS No: 2137623-69-7
• MF: C₈H₁₇NO₄S
• MW: 223.289881467819
• CID: 5995497
• PubChem ID: 165953198
• Update Time: 2025-09-28

N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide
• EN300-702066
• 2137623-69-7

• Inchi： 1S/C8H17NO4S/c1-2-9-14(10,11)6-5-13-8-3-4-12-7-8/h8-9H,2-7H2,1H3
• InChI Key： QNPXLNBGWCHMGM-UHFFFAOYSA-N
• SMILES： S(CCOC1COCC1)(NCC)(=O)=O

Computed Properties

• Exact Mass: 223.08782920g/mol
• Monoisotopic Mass: 223.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73Ų

Additional information on N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide

Professional Introduction to N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide (CAS No. 2137623-69-7)

N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide, a compound with the chemical identifier CAS No. 2137623-69-7, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique sulfonamide and oxolane ring functionalities, has garnered considerable attention due to its potential applications in drug discovery and molecular medicine.

The structural motif of N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide encompasses a sulfonamide group attached to an ethane backbone, which is further modified by an oxolane ring at the second carbon position. This configuration imparts distinct chemical properties that make it a versatile scaffold for medicinal chemistry interventions. The sulfonamide moiety, known for its ability to enhance binding affinity and metabolic stability, is particularly valuable in the design of bioactive molecules.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The oxolane ring, a five-membered oxygen-containing heterocycle, contributes to the overall rigidity and stability of the molecule, making it an attractive component in drug design. Studies have demonstrated that oxolane derivatives can exhibit significant pharmacological activity by interacting with biological targets at a molecular level.

In the context of drug development, N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide has been investigated for its potential role in modulating various biological pathways. The sulfonamide group serves as a key pharmacophore, enabling interactions with enzymes and receptors involved in disease mechanisms. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to inflammatory and metabolic disorders.

The synthesis of N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the oxolane ring necessitates specialized synthetic methodologies, often involving cyclization reactions under controlled conditions. Advances in synthetic chemistry have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide is its potential for structural modification to optimize pharmacological properties. By varying substituents on the sulfonamide group or the oxolane ring, chemists can fine-tune the molecule's activity profile. This flexibility makes it an ideal candidate for structure-based drug design approaches, where computational modeling is used to predict binding interactions with biological targets.

The pharmaceutical industry has shown particular interest in sulfonamide derivatives due to their well-documented biological activity. Compounds containing this moiety have been successfully marketed for a variety of therapeutic indications, underscoring their clinical relevance. The incorporation of an oxolane ring into these molecules introduces additional structural complexity that may enhance their efficacy and selectivity.

In conclusion, N-ethyl-2-(oxolan-3-yloxy)ethane-1-sulfonamide (CAS No. 2137623-69-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.